Cas no 325786-25-2 (4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid)

4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid structure
325786-25-2 structure
Product Name:4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid
CAS No:325786-25-2
MF:C9H9BClFO4
MW:246.427765607834
MDL:MFCD23380266
CID:5074088
Update Time:2026-03-01

4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid
    • benzoic acid, 5-borono-2-chloro-4-fluoro-, 1-ethyl ester
    • (4-chloro-5-ethoxycarbonyl-2-fluorophenyl)boronic acid
    • (4-Chloro-5-(ethoxycarbonyl)-2-fluorophenyl)boronic acid
    • MDL： MFCD23380266
    • Inchi： 1S/C9H9BClFO4/c1-2-16-9(13)5-3-6(10(14)15)8(12)4-7(5)11/h3-4,14-15H,2H2,1H3
    • InChI Key： AFUHWELFZBBIMI-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=C(B(O)O)C=C1C(=O)OCC)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Topological Polar Surface Area: 66.8

4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid Pricemore >>

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AB518166-250 mg
4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid, 95%; .
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AB518166-500 mg
4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid, 95%; .
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4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:325786-25-2)4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid
Order Number:A1152970
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:19
Price ($):1011.0
Email:sales@amadischem.com

4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid Related Literature

325786-25-2 (4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:325786-25-2)4-Chloro-2-fluoro-5-ethoxycarbonylphenylboronic acid
A1152970
Purity:99%
Quantity:1g
Price ($):1011.0
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